Dicloralurea

• CAS No.: 116-52-9
• Product Name: Dicloralurea
• Molecular Formula: C5H6Cl6N2O3
• Molecular Weight: 354.8 g/mol
• IUPAC Name: 1,3-bis(2,2,2-trichloro-1-hydroxyethyl)urea
• Standard InChI: InChI=1S/C5H6Cl6N2O3/c6-4(7,8)1(14)12-3(16)13-2(15)5(9,10)11/h1-2,14-15H,(H2,12,13,16)
• Standard InChIKey: PPJXIHLNYDVTDI-UHFFFAOYSA-N
• SMILES: C(C(Cl)(Cl)Cl)(NC(=O)NC(C(Cl)(Cl)Cl)O)O
• Canonical SMILES: C(C(Cl)(Cl)Cl)(NC(=O)NC(C(Cl)(Cl)Cl)O)O
• Appearance: Solid powder
• Colorform: Colorless crystals
• Density: 1.63 at 25 °C
• Melting Point: 196 °C
• Description: Dicloralurea, also known as sk&f 1995 or crag dcu-73W, belongs to the class of organic compounds known as ureas. Ureas are compounds containing two amine groups joined by a carbonyl (C=O) functional group. Dicloralurea exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dicloralurea is primarily located in the cytoplasm.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: STABLE TO UV LIGHT ON FILTER PAPER; THERMALLY UNSTABLE; Stable to dilute acids at room temp. Decomposed by alkalis.
• Solubility: 0.0074 PPM SOL IN WATER @ 25 °C; At 25 °C: 18.8 mg/100 g ethanol, 16.8 mg/100 g acetone, 2.5 mg/100 g ether, 5.5 mg/100 g n-hexane, 3.0 mg/100 g benzene, 1.0 mg/100 g chloroform
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Dicloralurea; Dicloraluree; Dichloral urea
• Reference: 1: Medved' IL, Ivanova ZV, Pokrovskaia TN. [Determination of the maximum allowable concentration of dichloralurea in the air of the workplace]. Gig Tr Prof Zabol. 1984 Jan;(1):51-2. Russian. PubMed PMID: 6698434.; 2: Troshko EV, Debelyĭ AS. [Determination of residual quantities of dichloralurea in some plants]. Gig Sanit. 1971 May;36(5):105-6. Russian. PubMed PMID: 5097011.
• PubChem Compound: 8313
• Last Modified: Nov 11 2021